Cas no 2306263-75-0 (benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate)

• Product Name: benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate
• CAS No: 2306263-75-0
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5107553
• Update Time: 2025-05-19

benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-1-oxa-7-azaspiro[3.5]non-3-yl-, phenylmethyl ester
• benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate

• Inchi： 1S/C15H20N2O3/c18-14(19-10-12-4-2-1-3-5-12)17-13-11-20-15(13)6-8-16-9-7-15/h1-5,13,16H,6-11H2,(H,17,18)
• InChI Key： GZTMNLLGVOXIQB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1C2(CCNCC2)OC1

Additional information on benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate

Introduction to Benzyl N-(1-Oxa-7-azaspiro[3.5]nonan-3-yl)carbamate and Its Significance in Modern Chemical Biology

Benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate, a compound with the CAS number 2306263-75-0, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate spirocyclic structure, has garnered attention in recent years due to its potential applications in drug discovery and molecular recognition. The unique framework of the 1-oxa-7-azaspiro[3.5]nonan-3-yl moiety offers a scaffold for designing novel bioactive molecules, making it a subject of extensive research interest.

The chemical entity Benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate is a derivative of carbamate, which is widely recognized for its role in medicinal chemistry as a pharmacophore. The carbamate group is known for its ability to interact with biological targets through hydrogen bonding, making it an attractive moiety for the development of small-molecule drugs. In particular, the spirocyclic structure of the compound contributes to its conformational flexibility, which can be exploited to optimize binding affinity and selectivity in drug design.

Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in modulating biological processes. Spirocycles are known for their stability and unique electronic properties, which can be harnessed to develop molecules with enhanced pharmacological activity. The 1-oxa-7-azaspiro[3.5]nonan-3-yl core of Benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate is particularly noteworthy due to its ability to mimic natural products and peptides, thereby serving as a versatile scaffold for drug discovery.

In the context of modern pharmaceutical research, this compound has been explored for its potential in developing treatments for various diseases. The structural features of Benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate make it a promising candidate for further investigation in areas such as enzyme inhibition and receptor binding studies. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles and therapeutic efficacy.

The synthesis of Benzyl N-(1-oxa-7-azaspiro[3.5]nonan-3-yl)carbamate involves multi-step organic reactions that showcase the expertise of synthetic chemists in constructing complex molecular architectures. The process typically requires careful optimization to ensure high yield and purity, highlighting the challenges and rewards of working with such intricate structures. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its use in both academic and industrial research settings.

One of the most compelling aspects of Benzyl N-(1-oxa-7 azaspiro[35]nonan 3 yl)carbamate is its potential as a tool for understanding fundamental biological processes. By studying its interactions with biological targets, researchers can gain insights into disease mechanisms and develop innovative therapeutic strategies. For instance, derivatives of this compound have been investigated for their ability to modulate signaling pathways involved in inflammation and cancer progression.

The role of computational chemistry in analyzing the properties of Benzyl N-(1-oxa 7 azaspiro[35]nonan 3 yl)carbamate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its structural dynamics and electronic structure. These computational approaches complement experimental studies by offering predictive models that can guide the design of next-generation analogs with enhanced biological activity.

The future prospects of Benzyl N-(1-oxa 7 azaspiro[35]nonan 3 yl)carbamate are vast, with ongoing research exploring new synthetic routes and applications. As our understanding of chemical biology evolves, this compound is likely to play an increasingly important role in drug discovery efforts worldwide. Its unique structural features and potential therapeutic applications make it a cornerstone of modern pharmaceutical research.